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Compound of Interest

Compound Name: m-PEG3-CH2COOH

Cat. No.: B1677525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for m-PEG3-
CH2COOH (Methoxytriethylene glycol propionic acid). While this compound is not classified as

a hazardous substance, this document outlines best practices for its use in a laboratory setting

to ensure the safety of all personnel. The information herein is compiled from available safety

data and general laboratory safety protocols.

Hazard Identification and Classification
m-PEG3-CH2COOH is not classified as a hazardous substance or mixture according to

Regulation (EC) No. 1272/2008. However, as with any chemical, it is crucial to handle it with

care to minimize exposure and potential risks. The toxicological, physical, and chemical

properties of this specific molecule have not been exhaustively investigated. Therefore, treating

it with a degree of caution appropriate for a new or not fully characterized substance is

recommended.

Exposure Controls and Personal Protection
Adherence to standard laboratory safety protocols is essential when handling m-PEG3-
CH2COOH. This includes the use of appropriate personal protective equipment (PPE) to

prevent accidental exposure.

Engineering Controls:
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Work in a well-ventilated area. The use of a chemical fume hood is recommended, especially

when handling the substance for extended periods or when there is a potential for

aerosolization.

Personal Protective Equipment (PPE): A comprehensive list of recommended PPE is provided

in the table below.

PPE Category Item Specification Rationale

Eye Protection Safety Goggles ANSI Z87.1-compliant
Protects eyes from

potential splashes.

Hand Protection
Disposable Nitrile

Gloves

Standard laboratory

grade

Prevents direct skin

contact.

Body Protection Laboratory Coat Standard
Protects skin and

clothing from spills.

Respiratory Protection Not generally required N/A

May be considered if

there is a risk of

inhaling dust or

aerosols.

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of m-PEG3-
CH2COOH and ensuring a safe laboratory environment.

Handling:

Avoid direct contact with skin and eyes.

Do not ingest or inhale.

Wash hands thoroughly after handling.

Keep containers tightly sealed when not in use.

Storage:
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Temperature: Store in a cool, dry place. Specific supplier recommendations may vary, with

some suggesting storage at -20°C to -5°C, while others indicate room temperature is

acceptable. Always consult the supplier's datasheet.

Container: Keep in the original, tightly sealed container.

Incompatibilities: Avoid strong oxidizing agents.

First-Aid Measures
In the event of accidental exposure, follow these first-aid procedures:

Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water for

at least 15 minutes.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek medical attention if

irritation persists.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.

Spill and Disposal Procedures
Spill Response:

Evacuate the immediate area if necessary.

Wear appropriate PPE.

For small spills, absorb the material with an inert, non-combustible absorbent material (e.g.,

sand, earth, vermiculite).
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Place the absorbed material into a suitable, labeled container for chemical waste.

Clean the spill area with soap and water.

Disposal:

Dispose of m-PEG3-CH2COOH and any contaminated materials in accordance with local,

state, and federal regulations for non-hazardous chemical waste.

Experimental Protocols and Risk Assessment
While specific experimental safety protocols for m-PEG3-CH2COOH are not detailed in

available literature, a general risk assessment should be conducted before any new procedure.

General Risk Assessment Protocol:

Identify Hazards: Review all available safety information for m-PEG3-CH2COOH and any

other chemicals involved in the experiment.

Evaluate Risks: Consider the potential routes of exposure (inhalation, skin contact, etc.) and

the likelihood of an adverse event occurring.

Implement Control Measures: Determine the appropriate engineering controls, PPE, and

handling procedures to minimize risks.

Document and Review: Record the risk assessment and review it periodically, especially

when changes to the experimental procedure are made.

Visual Guides to Safety and Handling
The following diagrams illustrate key workflows and logical relationships in the safe handling of

m-PEG3-CH2COOH.
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Caption: Workflow for the safe handling of m-PEG3-CH2COOH from receipt to disposal.
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Risk Assessment Process

Review and Re-evaluation

New Experiment Planning

Identify Chemical Hazards
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(Inhalation, Dermal, Ingestion)
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Caption: Logical relationship of hazard identification and risk assessment for new experiments.
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To cite this document: BenchChem. [m-PEG3-CH2COOH: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677525#m-peg3-ch2cooh-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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